Cas no 907585-54-0 (4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine)

4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine is a heterocyclic compound featuring a pyrrolopyrimidine core substituted with chloro, 4-fluorophenyl, and phenyl groups. This structure confers high reactivity and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of halogenated and aromatic substituents enhances its potential for further functionalization, enabling the synthesis of diverse derivatives. Its rigid scaffold is advantageous in medicinal chemistry for targeting kinase inhibitors and other biologically active molecules. The compound's purity and stability under standard conditions ensure reliable performance in synthetic applications. Suitable for use in cross-coupling reactions and nucleophilic substitutions, it offers versatility in drug discovery and development workflows.

4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine structure

907585-54-0 structure

Product Name:4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine

CAS No:907585-54-0

MF:C₁₈H₁₁ClFN₃

MW:323.751446008682

CID:3167611

PubChem ID:11666964

Update Time:2025-05-24

4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine
- 907585-54-0
- 4-chloro-5-(4-fluorophenyl)-7-phenylpyrrolo[2,3-d]pyrimidine
- Inchi： 1S/C18H11ClFN3/c19-17-16-15(12-6-8-13(20)9-7-12)10-23(18(16)22-11-21-17)14-4-2-1-3-5-14/h1-11H
- InChI Key： PUADIDMWCYNTPF-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC=N1)N(C1C=CC=CC=1)C=C2C1C=CC(=CC=1)F

Computed Properties

Exact Mass: 323.0625532Da
Monoisotopic Mass: 323.0625532Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 396
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 30.7Å²

4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM152326-1g	4-chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine	907585-54-0	95%	1g	$574	2021-08-05
Alichem	A089004532-1g	4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine	907585-54-0	95%	1g	$529.65	2023-08-31
Chemenu	CM152326-1g	4-chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine	907585-54-0	95%	1g	$539	2024-07-20
Crysdot LLC	CD11020127-1g	4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine	907585-54-0	95+%	1g	$608	2024-07-19

4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Additional information on 4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine

Comprehensive Overview of 4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 907585-54-0)

4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 907585-54-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyrrolopyrimidine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery. The presence of chloro, fluorophenyl, and phenyl substituents enhances its biological activity, making it a promising candidate for targeting various enzymes and receptors.

In recent years, the demand for small molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine and cancer therapeutics. Researchers have explored 4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine as a potential scaffold for designing tyrosine kinase inhibitors (TKIs), which play a critical role in modulating cell signaling pathways. Its structural similarity to known ATP-competitive inhibitors further underscores its relevance in oncology research.

The synthesis of 907585-54-0 involves multi-step organic reactions, including cross-coupling and cyclization techniques, to achieve high purity and yield. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with Good Laboratory Practices (GLP). Its stability under various pH conditions and solubility in organic solvents like DMSO make it suitable for in vitro and in vivo studies.

Beyond oncology, 4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine has shown promise in neurodegenerative disease research. Studies suggest its potential to modulate protein-protein interactions implicated in Alzheimer's and Parkinson's diseases. This aligns with the growing focus on multi-target drug discovery, where compounds with polypharmacological profiles are highly sought after.

From a commercial perspective, the compound is available through specialized chemical suppliers and contract research organizations (CROs). Its CAS registry number (907585-54-0) facilitates easy identification in global databases like SciFinder and PubChem. Researchers often search for synonyms such as "pyrrolopyrimidine derivative" or "fluorophenyl-substituted heterocycle" to locate related literature or procurement options.

Environmental and safety considerations are paramount when handling 907585-54-0. While not classified as hazardous, standard precautions for laboratory chemicals—such as using personal protective equipment (PPE) and working in fume hoods—are recommended. Regulatory compliance with REACH and FDA guidelines ensures its safe use in research settings.

In summary, 4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine represents a compelling case study in medicinal chemistry. Its dual applicability in cancer and neurological disorders, coupled with robust synthetic protocols, positions it as a valuable tool for drug development. As the scientific community continues to explore structure-activity relationships (SAR), this compound is likely to remain a focal point in high-throughput screening campaigns and lead optimization efforts.